5-butoxy-1H-benzimidazole-2-sulfonic acid

• IUPAC Name: 6-butoxy-1H-benzimidazole-2-sulfonic acid
• InChI: InChI=1S/C11H14N2O4S/c1-2-3-6-17-8-4-5-9-10(7-8)13-11(12-9)18(14,15)16/h4-5,7H,2-3,6H2,1H3,(H,12,13)(H,14,15,16)
• InChI Key: FHHIPDKUEBFMDL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC2=C(C=C1)N=C(N2)S(=O)(=O)O
• Molecular Formula: C11H14N2O4S
• Molecular Weight: 270.31 g/mol

Description

5-butoxy-1H-benzimidazole-2-sulfonic acid is a chemical compound that has been widely used in scientific research. It is a sulfonic acid derivative of benzimidazole, which has been shown to have a range of biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of 5-butoxy-1H-benzimidazole-2-sulfonic acid is related to its ability to bind to metal ions and form stable complexes. This binding can induce changes in the fluorescence properties of the compound, allowing for the detection of metal ions in biological samples. In addition, the chelating properties of this compound can lead to the inhibition of metal-dependent enzymes and the disruption of metal ion homeostasis in cells.
Biochemical and Physiological Effects:
5-butoxy-1H-benzimidazole-2-sulfonic acid has been shown to have a range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and modulate the immune response. In addition, it has been shown to have antioxidant properties and protect against oxidative stress.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 5-butoxy-1H-benzimidazole-2-sulfonic acid in lab experiments is its high sensitivity and selectivity for metal ions. It can detect metal ions at low concentrations and in complex biological samples. However, one limitation of using this compound is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 5-butoxy-1H-benzimidazole-2-sulfonic acid in scientific research. One area of interest is the development of new drugs based on the chelating properties of this compound. Another area of research is the use of this compound as a diagnostic tool for the detection of metal ion imbalances in diseases such as Alzheimer's and Parkinson's. Finally, there is potential for the use of this compound in environmental monitoring and remediation, as it can detect and remove heavy metal pollutants from water and soil.
Conclusion:
In conclusion, 5-butoxy-1H-benzimidazole-2-sulfonic acid is a versatile and useful compound in scientific research. Its synthesis method is well-established, and its applications in metal ion detection, drug development, and environmental monitoring are promising. Further research in this area is needed to fully understand the potential of this compound and its future applications.

Synthesis Methods

The synthesis of 5-butoxy-1H-benzimidazole-2-sulfonic acid involves the reaction of benzimidazole with butyl chloroformate, followed by the reaction of the resulting intermediate with sodium sulfite. The final product is obtained after purification through column chromatography. This synthesis method has been reported in several scientific publications and has been shown to be efficient and reproducible.

Scientific Research Applications

5-butoxy-1H-benzimidazole-2-sulfonic acid has been widely used in scientific research as a fluorescent probe for the detection of metal ions, such as copper and zinc. It has also been used as a pH indicator and a chelating agent. In addition, it has been shown to have potential applications in the development of new drugs for the treatment of cancer and other diseases.